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Compound of Interest

Compound Name: WD6305

Cat. No.: B15135734

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of WD6305, a potent and selective Proteolysis Targeting Chimera
(PROTAC) designed to induce the degradation of the METTL3-METTL14 methyltransferase
complex. This document details its mechanism of action, key experimental findings, and the
methodologies used for its characterization.

Chemical Structure and Properties

WD6305 is a heterobifunctional molecule that links a ligand for the von Hippel-Lindau (VHL) E3
ubiquitin ligase to UZH2, a small molecule inhibitor of the N6-adenosine-methyltransferase
METTL3.[1] This design allows for the recruitment of the METTL3-METTL14 complex to the
VHL E3 ligase, leading to its ubiquitination and subsequent degradation by the proteasome.

A high-resolution 2D chemical structure of WD6305 is presented below:

L».WD6305 Chemical Structure

Caption: 2D Chemical Structure of WD6305.

Table 1: Chemical and Physical Properties of WD6305
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Property Value Source

Chemical Formula C63H76F5N1107S GlpBio Product Data Sheet

Molecular Weight 1226.4 g/mol (TFA salt) GlpBio Product Data Sheet

Molecular Weight 1112.38 g/mol (free base) UPHARIBPS Guide to
PHARMACOLOGY[1]

Solubility Soluble in DMSO GlpBio Product Data Sheet

CAS Number Not available N/A

Purity >98.06% MedChemExpress

Mechanism of Action: PROTAC-Mediated
Degradation

WD6305 functions as a PROTAC, a molecule designed to hijack the cell's natural protein
disposal system, the ubiquitin-proteasome system (UPS), to eliminate a specific target protein.
[2] The mechanism involves the formation of a ternary complex between WD6305, the target
protein (METTL3-METTL14 complex), and an E3 ubiquitin ligase (VHL).
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Start: AML Cell Culture
(e.g., Mono-Mac-6)

Treat cells with varying
concentrations of WD6305

l
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Protein Extraction

Protein Quantification
(e.g., BCA Assay)

SDS-PAGE Electrophoresis

Protein Transfer to
PVDF Membrane

Blocking with 5% non-fat milk
or BSAin TBST

Incubation with Primary Antibodies
(anti-METTL3, anti-METTL14, anti-GAPDH)

Incubation with HRP-conjugated
Secondary Antibody

Chemiluminescent Detection
(ECL Substrate)

Image Acquisition and
Band Densitometry Analysis

End: Quantification of
Protein Degradation

Start: Seed AML cells
in 96-well plates

Treat cells with a serial dilution
of WD6305

Incubate for a defined period
(e.g., 72 hours)

Add CellTiter-Glo® or
MTT reagent

Measure Luminescence or
Absorbance with a plate reader

Calculate 1C50 values
using non-linear regression

End: Determine anti-proliferative
effect of WD6305
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Start: Treat AML cells
with WD6305

( Total RNA Extraction )

mRNA Isolation using
poly(A) selection

Quantify m6A levels using a
colorimetric or fluorometric kit
(e.g., EpiQuik™ m6A RNA Kit)

ELISA-based detection with
anti-m6A antibody

Measure Absorbance or
Fluorescence

Calculate relative m6A levels
compared to control

End: Determine impact on
global m6A methylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

e 2. Structure-guided design of a methyltransferase-like 3 (METTL3) proteolysis targeting
chimera (PROTAC) incorporating an indole—nicotinamide chemotype - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide to WD6305: A Potent
METTL3-METTL14 PROTAC Degrader]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15135734#the-chemical-structure-and-properties-of-
wd6305]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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